Cas no 36546-50-6 (Ac-Tyr-OEt.H2O)

• Product Name: Ac-Tyr-OEt.H2O
• CAS No: 36546-50-6
• Molecular Formula: C₁₃H₁₉NO₅
• Molecular Weight: 269.2937
• MDL: MFCD00149093
• CID: 54596
• PubChem ID: 87561812

Ac-Tyr-OEt.H2O Properties

Names and Identifiers

• Ethyl N-acetyl-L-tyrosinate hydrate
• N-Acetyl-L-tyrosine Ethyl Ester Monohydrate
• ACETYL-L-TYROSINE ETHYLESTER, N-(RG)
• AC-TYR-OET H2O
• Ac-Tyr-OEt.H2O
• N-Acetyl-L-tyrosineethylester
• ACETYL-L-TYROSINE ETHYL ESTER HYDRATE
• ATEE
• ATEE MONOHYDRATE
• N-ACETYL TYROSINE ETHYL ESTER HYDRATE
• N-Acetyl-L-Tyr-OEt
• N-Acetyl-L-tyrosine ethyl ester hydrate
• N-ACETYL-L-TYROSINE ETHYL ESTER:ATEE
• N-ACETYLTYROSINE ETHYL ESTER 1-HYDRATE
• Ac-Tyr-OEt Monohydrate
• Ac-Tyr-OEt
• YWAVLHZJMWEYTA-YDALLXLXSA-N
• Ac-Tyr-OEt yenH2O
• KSC491M4N
• ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate hydrate
• U735
• N-acetyl tyrosine ethyl ester mono hydrate
• ST2419379
• AX8041631
• HY-W013322
• AS-56536
• ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate
• N_Acetyl_L_tyrosine_ethyl_ester
• MFCD00149093
• N-Acetyltyrosine ethyl ester monohydrate
• SCHEMBL2521638
• A823290
• EN300-7385616
• AKOS016002100
• CHEBI:177653
• CS-W014038
• 36546-50-6

• MDL： MFCD00149093
• InChIKey： YWAVLHZJMWEYTA-YDALLXLXSA-N
• Inchi： 1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C(C([H])([H])[H])=O)=O.O([H])[H]

Computed Properties

• Exact Mass: 269.126323g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 269.126323g/mol
• Monoisotopic Mass: 269.126323g/mol
• Topological Polar Surface Area: 76.6Ų
• Heavy Atom Count: 19
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 0.7
• Surface Charge: 0

Experimental Properties

• LogP: 1.32910
• PSA: 84.86000
• Boiling Point: 464.4±35.0 °C at 760 mmHg
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 234.6±25.9 °C
• Color/Form: powder
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.1790

Ac-Tyr-OEt.H2O Security Information

• WGK Germany：3
• Safety Instruction： S24/25; S36; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-21

Ac-Tyr-OEt.H2O Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters